Cas no 6099-90-7 (Phloroglucinol dihydrate)

Phloroglucinol dihydrate Properties

Names and Identifiers

• Benzene-1,3,5-triol dihydrate
• 1,3,5-Trihydroxybenzene dihydrate
• 1,3,5-Trihydroxybenzene.2H2O
• 1,3,5-Benzenetriol dihydrate
• Phloroglucinol dihydrate
• Phlorglucinoldihydrate
• PHLOROGLUCINOL DIHYDRATE(RG)
• Phloroglucin Dihydrate
• 1,3,5-Benzenetriol, dihydrate
• Phloroglucinol, dihydrate
• sym-Trihydroxybenze
• 0X7B22BRG1
• AK113127
• Phloroglucinol dihydrate, 99%
• 1,3,5-benzoltrioldihydrat
• PhloroglucinolDihydrate
• PubChem19880
• DSSTox_RID_81744
• DSSTox_CID_26586
• DSSTox_GSID_46586
• KSC490K5B
• MFCD00149090
• FT-0606512
• CS-W016122
• PHLOROGLUCINOL DIHYDRATE [MI]
• PHLOROGLUCINOL DIHYDRATE [WHO-DD]
• MPYXTIHPALVENR-UHFFFAOYSA-N
• UNII-0X7B22BRG1
• D78118
• 6099-90-7
• PHLOROGLUCINOL DIHYDRATE [EP MONOGRAPH]
• DTXCID1026586
• CAS-6099-90-7
• AM20050222
• 1,3,5-Trihydroxybenzene dihydrate, 97%
• SCHEMBL310716
• PHLOROGLUCINOL HYDRATE
• Phloroglucinol, Hydrate, Reagent
• benzene-1,3,5-trioldihydrate
• CCRIS 6521
• Tox21_112385
• AKOS015890292
• AC-23971
• NCGC00166270-01
• benzene-1,3,5-triol;dihydrate
• DTXSID3046586
• Phloroglucinol dihydrate, p.a., 98%
• Q27231218
• PhloroglucinolDihydrous
• Phloroglucinol dihydrate; Benzene-1,3,5-triol dihydrate; 1,3,5-Benzenetriol Hydrate (1:2); 1,3,5-Benzenetriol Dihydrate (9CI); Phloroglucinol Dihydrate (8CI)
• benzene-1,3,5-triol dihydrate
• DB-025336
• 1,3,5-Trihydroxybenzene Dihydrate
• +Expand

• MDL： MFCD00149090
• InChIKey： MPYXTIHPALVENR-UHFFFAOYSA-N
• Inchi： 1S/C6H6O3.2H2O/c7-4-1-5(8)3-6(9)2-4;;/h1-3,7-9H;2*1H2
• SMILES： O([H])C1C([H])=C(C([H])=C(C=1[H])O[H])O[H].O([H])[H].O([H])[H]

Computed Properties

• Exact Mass: 162.05300
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 162.05282342g/mol
• Heavy Atom Count: 11
• Complexity: 63.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: nothing
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 62.7

Experimental Properties

• LogP: 0.67480
• PSA: 79.15000
• Merck: 14,7328
• Water Partition Coefficient: Slightly soluble
• Boiling Point: 331.1°C at 760 mmHg
• Melting Point: 211.0 to 216.0 deg-C
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Color/Form: Colorless or light yellow crystalline or crystalline powder. See the light darken.
• Stability/Shelf Life: Stable. Incompatible with acid chlorides, acid anhydrides, bases, oxidizing agents. Combustible.
• Solubility: Slightly soluble in water, easily soluble in ethanol, benzene and ether.
• Sensitiveness: Light Sensitive
• Density: 1.4600

Phloroglucinol dihydrate Security Information

• Symbol: GHS07
• RTECS：DC4662500
• WGK Germany：2
• Safety Term：S26;S37/39
• Safety Instruction： S37/39; S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： R36/37/38
• Signal Word：Warning
• TSCA：Yes

Phloroglucinol dihydrate Customs Data

• HS CODE：2907299090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether